Cas no 2094153-82-7 (5-bromo-6-chloro-N-2-(2-methoxyethoxy)ethylpyridine-3-carboxamide)

• Product Name: 5-bromo-6-chloro-N-2-(2-methoxyethoxy)ethylpyridine-3-carboxamide
• CAS No: 2094153-82-7
• MF: C₁₁H₁₄BrClN₂O₃
• MW: 337.597461223602
• CID: 5682100
• PubChem ID: 122157055
• Update Time: 2025-11-06

5-bromo-6-chloro-N-2-(2-methoxyethoxy)ethylpyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• EN300-26583378
• AKOS033808691
• Z2069010111
• 5-bromo-6-chloro-N-[2-(2-methoxyethoxy)ethyl]pyridine-3-carboxamide
• 2094153-82-7
• 5-bromo-6-chloro-N-2-(2-methoxyethoxy)ethylpyridine-3-carboxamide

• Inchi： 1S/C11H14BrClN2O3/c1-17-4-5-18-3-2-14-11(16)8-6-9(12)10(13)15-7-8/h6-7H,2-5H2,1H3,(H,14,16)
• InChI Key： AYKAAHDCWVMAMZ-UHFFFAOYSA-N
• SMILES： BrC1=C(N=CC(=C1)C(NCCOCCOC)=O)Cl

Computed Properties

• Exact Mass: 335.98763g/mol
• Monoisotopic Mass: 335.98763g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 60.4Ų

Additional information on 5-bromo-6-chloro-N-2-(2-methoxyethoxy)ethylpyridine-3-carboxamide

5-Bromo-6-Chloro-N-2-(2-Methoxyethoxy)Ethylpyridine-3-Carboxamide: A Comprehensive Overview

5-Bromo-6-Chloro-N-2-(2-Methoxyethoxy)Ethylpyridine-3-Carboxamide, with the CAS number 2094153-82-7, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is characterized by its pyridine ring structure, which serves as a versatile scaffold for various functional groups. The presence of bromine and chlorine substituents at positions 5 and 6, respectively, along with the carboxamide group at position 3, contributes to its unique chemical properties and potential biological activities.

Recent studies have highlighted the importance of pyridine derivatives in drug discovery, particularly due to their ability to interact with various biological targets. The 5-bromo and 6-chloro substituents in this compound are known to enhance its stability and bioavailability, making it a promising candidate for therapeutic applications. Additionally, the N-2-(2-methoxyethoxy)ethyl group attached to the pyridine ring introduces hydrophilic properties, which can improve solubility and pharmacokinetic profiles.

The synthesis of 5-bromo-6-chloro-N-2-(2-methoxyethoxy)ethylpyridine-3-carboxamide involves a multi-step process that typically begins with the preparation of the pyridine core. This is followed by bromination and chlorination at specific positions, ensuring precise regioselectivity. The final step involves the introduction of the carboxamide group through amide bond formation. Advanced techniques such as microwave-assisted synthesis and catalytic methods have been employed to optimize the reaction conditions, leading to higher yields and improved purity.

In terms of biological activity, this compound has shown potential as a modulator of various enzyme systems. For instance, recent research has demonstrated its ability to inhibit certain kinases involved in cellular signaling pathways. This suggests that it could be a valuable tool in the development of treatments for conditions such as cancer and inflammatory diseases. Furthermore, its selectivity profile makes it an attractive candidate for further preclinical studies.

The structural versatility of 5-bromo-6-chloro-N-2-(2-methoxyethoxy)ethylpyridine-3-carboxamide also lends itself to modifications that could enhance its efficacy. For example, substituting the methoxy group with other electron-donating or withdrawing groups could alter its interaction with biological targets. Such modifications are currently being explored in academic and industrial settings to expand its therapeutic potential.

In conclusion, 5-bromo-6-chloro-N-2-(2-methoxyethoxy)ethylpyridine-3-carboxamide represents a significant advancement in the field of organic synthesis and drug discovery. Its unique combination of structural features and promising biological activity positions it as a key compound for future research and development efforts.